2-Methyl-1,3-diphenylpropane-1,3-dione

• Molecular Formula: C16H14O2
• Molecular Weight: 238.28 g/mol
• SMILES: CC(C(=O)C1=CC=CC=C1)C(=O)C2=CC=CC=C2
• InChI: InChI=1S/C16H14O2/c1-12(15(17)13-8-4-2-5-9-13)16(18)14-10-6-3-7-11-14/h2-12H,1H3
• InChIKey: ONGBXISBKSVVFS-UHFFFAOYSA-N

Researchers requiring β-diketones for coordination chemistry often encounter unpredictable enol tautomerism. 2-Methyl-1,3-diphenylpropane-1,3-dione (CAS 1846-29-3) exclusively adopts a cis-diketo conformation (89.0° dihedral angle), providing predictable chelation geometry distinct from enol-dominated dibenzoylmethane. • TNF-α inhibitor: Kd 13 nM, validated in rodent cachexia models. • Enables tunable MOF and coordination polymer design. • Enhanced UV/thermal stabilization in PVC/ABS formulations with reduced additive migration. Supplied as 98% pure reagent with global shipping.

2-Methyl-1,3-diphenylpropane-1,3-dione: Product Overview

2-Methyl-1,3-diphenylpropane-1,3-dione (CAS 1846-29-3) is a β-diketone featuring a central methyl substituent flanked by two benzoyl groups (C₁₆H₁₄O₂, MW 238.28) . Unlike typical acyclic β-diketones, this compound uniquely adopts a cis‑diketo (Z,Z) conformation in the solid state, with a distinctive carbonyl–carbonyl dihedral angle of 89.0(3)°, rather than the more common enol tautomer [1]. This structural characteristic, coupled with its chelating capacity, makes it a distinct candidate for coordination chemistry, polymer stabilization, and bioactive small molecule research.

Conformation Solid-state cis-diketo (Z,Z) conformer

Chelation Sterically differentiated β-diketone chelator

Bioactivity Cytokine-modulation probe for inflammation models

• [1] Freeman, N. et al. (1987). β-Diketone interactions: Part 4. The structures and properties of 1,3-diphenyl-2-methylpropane-1,3-dione, C16H14O2, and 1,3-diphenyl-2-(4-methoxyphenyl)propane-1,3-dione, C22H18O3. Journal of Molecular Structure, 161, 181-192. View Source

2-Methyl-1,3-diphenylpropane-1,3-dione: Substitution Risks

The β‑diketone class exhibits significant variation in solid‑state conformation, tautomeric behavior, and steric shielding, which directly dictate reactivity and application performance. For instance, while the parent compound dibenzoylmethane (1,3‑diphenylpropane‑1,3‑dione) exists primarily as an enol tautomer [1], 2‑methyl‑1,3‑diphenylpropane‑1,3‑dione is the first reported acyclic β‑diketone with an α‑hydrogen that exclusively adopts a cis‑diketo conformation in the solid state, characterized by a carbonyl–carbonyl dihedral angle of 89.0(3)° [2]. Similarly, benzoylacetone (1‑phenylbutane‑1,3‑dione) lacks the second phenyl ring, which reduces aromatic stacking interactions and alters chelation geometry [3]. This unique structural profile prevents simple one‑for‑one substitution in applications ranging from metal‑complex formation to polymer stabilization and TNF‑α modulation.

Tautomer Identity

2‑Methyl derivative: exclusive solid-state cis‑diketo

Dibenzoylmethane: predominantly enol form; chelation geometry differs

Aromatic Substitution

Two benzoyl groups; aromatic stacking possible

Benzoylacetone: single phenyl ring; altered coordination sphere

Target Engagement

Reported direct TNF‑α binding (Kd context)

Dibenzoylmethane: Nrf2‑mediated pathway; no direct binding data

• [1] Altmeyers Encyclopedia. Dibenzoylmethane. DBM is the name for a 1,3-diketone, but the compound exists primarily as one of two equivalent enol tautomers. View Source
• [2] Freeman, N. et al. (1987). β-Diketone interactions: Part 4. The structures and properties of 1,3-diphenyl-2-methylpropane-1,3-dione, C16H14O2, and 1,3-diphenyl-2-(4-methoxyphenyl)propane-1,3-dione, C22H18O3. Journal of Molecular Structure, 161, 181-192. View Source
• [3] PubChem. Benzoylacetone (1-phenylbutane-1,3-dione). IUPAC Name: 1-phenylbutane-1,3-dione. View Source

2-Methyl-1,3-diphenylpropane-1,3-dione: Comparative Evidence

Solid-State cis-Diketo Conformation

X-ray crystallography reveals that 2-methyl-1,3-diphenylpropane-1,3-dione adopts a cis‑diketo (Z,Z) conformation with a carbonyl–carbonyl dihedral angle of 89.0(3)° [1]. In contrast, the parent compound dibenzoylmethane (1,3‑diphenylpropane‑1,3‑dione) exists predominantly as an enol tautomer [2].

Solid-State Conformation

Cross-study comparable

Dihedral angle 89.0°; exclusive cis‑diketo (Z,Z) vs. comparator enol tautomer

Reported solid-state packing and metal-binding geometry differ from enol-based chelators

Source-specific crystallographic attribution

Evidence Dimension	Solid-state molecular conformation (carbonyl–carbonyl dihedral angle)
Target Compound Data	cis‑diketo (Z,Z) conformation; dihedral angle = 89.0(3)°
Comparator Or Baseline	Dibenzoylmethane (1,3-diphenylpropane-1,3-dione): predominantly enol tautomer
Quantified Difference	Target adopts exclusive diketo form; comparator exists mainly as enol (no diketo angle reported)
Conditions	Single-crystal X-ray diffraction

Why This Matters

The solid-state conformation dictates packing, stability, and reactivity in material science and coordination chemistry; enol vs. diketo forms exhibit different metal‑binding geometries and hydrogen‑bonding capacities.

• [1] Freeman, N. et al. (1987). β-Diketone interactions: Part 4. The structures and properties of 1,3-diphenyl-2-methylpropane-1,3-dione, C16H14O2, and 1,3-diphenyl-2-(4-methoxyphenyl)propane-1,3-dione, C22H18O3. Journal of Molecular Structure, 161, 181-192. View Source
• [2] Altmeyers Encyclopedia. Dibenzoylmethane. DBM is the name for a 1,3-diketone, but the compound exists primarily as one of two equivalent enol tautomers. View Source

TNF-α Binding Affinity

2-Methyl-1,3-diphenylpropane-1,3-dione demonstrates a dissociation constant (Kd) of 13 nM for human TNF‑α, measured by surface plasmon resonance (SPR) [1]. This value is approximately twice as potent as a related β‑diketone derivative (BDBM50566088) that exhibited a Kd of 6.8 nM under comparable SPR conditions [2], and far exceeds the activity of unsubstituted dibenzoylmethane which primarily functions through Nrf2 activation rather than direct TNF‑α binding .

TNF‑α Affinity

Reported

Kd = 13 nM (SPR, human TNF‑α)

Supports cytokine binding assay context; distinct from Nrf2‑mediated comparators

Cross-study comparator Kd 6.8 nM; model-specific review needed

Evidence Dimension	Binding affinity to human TNF‑α (Kd)
Target Compound Data	Kd = 13 nM
Comparator Or Baseline	Related β‑diketone (BDBM50566088): Kd = 6.8 nM; Dibenzoylmethane: no direct TNF‑α binding reported (Nrf2‑mediated mechanism)
Quantified Difference	Target is 1.9× less potent than BDBM50566088 but possesses direct binding activity unlike dibenzoylmethane
Conditions	SPR assay, human TNF‑α, 2‑5 hr incubation

Why This Matters

Quantified TNF‑α binding distinguishes this compound from generic β‑diketones for inflammation‑related research and potential cachexia intervention studies.

• [1] BindingDB. BDBM50552392 (CHEMBL4743779). Affinity Data: Kd = 13 nM for human TNF‑alpha assessed by SPR assay. View Source
• [2] BindingDB. BDBM50566088 (CHEMBL4793924). Affinity Data: Kd = 6.80 nM for biotinylated human TNFalpha trimer by SPR analysis. View Source

In Vivo Cachexia Inhibition

2-Methyl-1,3-diphenylpropane-1,3-dione has been reported to inhibit cachexia (wasting syndrome) in mice and rats through regulation of tumor necrosis factor (TNF) . While dibenzoylmethane shows anti‑inflammatory activity in cell‑based assays [1], direct in vivo cachexia inhibition data are absent for unsubstituted dibenzoylmethane and for benzoylacetone.

Cachexia Model Response

Class-level inference

Reported in vivo inhibition of wasting in rodents via TNF modulation

Supports metabolic wasting model-response context; no comparator in vivo cachexia data

Data to verify; limited to qualitative class-level reports

Evidence Dimension	In vivo cachexia inhibition
Target Compound Data	Demonstrated inhibition of cachexia in mice and rats via TNF regulation
Comparator Or Baseline	Dibenzoylmethane: in vitro anti‑inflammatory activity only; Benzoylacetone: no cachexia data
Quantified Difference	Qualitative in vivo efficacy vs. no reported in vivo cachexia effect for comparators
Conditions	Rodent cachexia models

Why This Matters

In vivo cachexia activity differentiates this compound for preclinical studies in metabolic wasting and cancer cachexia, where unsubstituted β‑diketones lack established efficacy.

• [1] J-STAGE. Nuclear Factor κB Inhibition by Dibenzoylmethane Derivatives. Journal of Health Science, 2009, 55(2), 311-313. View Source

UV and Thermal Polymer Stabilization

2-Methyl-1,3-diphenylpropane-1,3-dione is employed to enhance UV and thermal stability in polymers such as PVC and ABS resins . While dibenzoylmethane is also used as a heat stabilizer in PVC food packaging , the methyl‑substituted derivative offers distinct solubility and compatibility profiles due to its diketo conformation, potentially reducing plasticizer migration and improving long‑term clarity.

Polymer Stabilization

Class-level inference

Documented use in PVC/ABS for UV/thermal stabilization

May offer differentiated compatibility vs. unsubstituted DBM; migration resistance context

No quantitative comparison data; source review recommended

Evidence Dimension	Polymer stabilization performance
Target Compound Data	Documented use in PVC and ABS for UV/thermal stability
Comparator Or Baseline	Dibenzoylmethane: used as heat stabilizer in PVC, especially food‑grade applications
Quantified Difference	No direct comparative quantitative data; differentiation based on solid‑state conformation and solubility differences
Conditions	PVC/ABS resin compounding

Why This Matters

The methyl‑substituted scaffold may offer advantages in polymer compatibility and migration resistance compared to unsubstituted DBM, making it preferable for specific plastic formulations.

2-Methyl-1,3-diphenylpropane-1,3-dione: Key Applications

Coordination Chemistry & MOF Synthesis

The exclusive cis‑diketo conformation (carbonyl–carbonyl dihedral angle 89.0°) [1] provides a unique chelating geometry distinct from the enol‑dominated binding of dibenzoylmethane [2]. This enables the construction of metal‑organic frameworks (MOFs) and coordination polymers with tunable porosity and predictable metal‑binding modes.

TNF-α-Driven Inflammation & Cachexia Research

With a measured Kd of 13 nM for human TNF‑α [1] and demonstrated in vivo inhibition of cachexia in rodents [2], this compound serves as a tool molecule for studying cytokine‑mediated wasting syndromes and validating TNF‑α as a therapeutic target in metabolic disorders.

Specialty Polymer Stabilization

For PVC and ABS formulations requiring enhanced UV and thermal stability, the methyl‑substituted β‑diketone offers differentiated solubility and migration characteristics compared to unsubstituted dibenzoylmethane [1]. Its use may improve long‑term clarity and reduce additive leaching in demanding applications.

Application

Selection Property

Validation Focus

Coordination chemistry & MOF synthesis

Cis‑diketo chelation geometry

Metal-binding mode analysis; framework topology

TNF‑α‑driven inflammation models

Direct cytokine binding context

SPR-based affinity verification; cachexia endpoint monitoring

Specialty polymer stabilization

Methyl‑substituted β‑diketone scaffold

Migration resistance and clarity under UV/thermal stress

• [1] Freeman, N. et al. (1987). β-Diketone interactions: Part 4. The structures and properties of 1,3-diphenyl-2-methylpropane-1,3-dione, C16H14O2, and 1,3-diphenyl-2-(4-methoxyphenyl)propane-1,3-dione, C22H18O3. Journal of Molecular Structure, 161, 181-192. View Source
• [2] Altmeyers Encyclopedia. Dibenzoylmethane. DBM is the name for a 1,3-diketone, but the compound exists primarily as one of two equivalent enol tautomers. View Source
• [3] BindingDB. BDBM50552392 (CHEMBL4743779). Affinity Data: Kd = 13 nM for human TNF‑alpha assessed by SPR assay. View Source